Cas no 1373925-08-6 (1-4-(trifluoromethoxy)phenylethan-1-amine hydrochloride)

1-4-(trifluoromethoxy)phenylethan-1-amine hydrochloride structure
1373925-08-6 structure
Product Name:1-4-(trifluoromethoxy)phenylethan-1-amine hydrochloride
CAS No:1373925-08-6
MF:C9H11ClF3NO
MW:241.63795208931
MDL:MFCD23379654
CID:2503147
PubChem ID:67510291
Update Time:2024-11-05

1-4-(trifluoromethoxy)phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Trifluoromethoxy)phenyl)ethanamine hydrochloride
    • AK486804
    • 1-(4-(TRIFLUOROMETHOXY)PHENYL)ETHANAMINE HCL
    • AK162791
    • AK162790
    • 1-(4-Trifluoromethoxyphenyl)ethylamine HCl
    • 1-(4-(trifluoromethoxy)phenyl)ethanamine (hydrochloride)
    • (1R)-1-[4-(trifluoromethoxy)phenyl]ethanamine;hydrochloride
    • (1S)-1-[4-(trifluoromethoxy)phenyl]ethanamine hydrochloride
    • (1S)-1-[4-(trifluoromethoxy)phenyl]ethanamine;hydrochloride
    • 1-4-(trifluoromethoxy)phenylethan-1-amine hydrochloride
    • YEC92508
    • MFCD23379654
    • MFCD12757222
    • 2347533-71-3
    • AKOS027430317
    • 1-[4-(TRIFLUOROMETHOXY)PHENYL]ETHANAMINE HYDROCHLORIDE
    • CS-D1511
    • 1-[4-(trifluoromethoxy)phenyl]ethanamine;hydrochloride
    • SY116124
    • 1373925-08-6
    • SB44623
    • DS-18948
    • SB44286
    • Y10667
    • MFCD12757221
    • SCHEMBL2716505
    • SY115293
    • CRAQSXJYHZMDFP-UHFFFAOYSA-N
    • 1-(4-(Trifluoromethoxy)phenyl)ethan-1-amine hydrochloride
    • 1-[4-(trifluoromethoxy)phenyl]ethan-1-amine hydrochloride
    • EN300-296408
    • (R)-1-(4-(Trifluoromethoxy)phenyl)ethan-1-amine hydrochloride
    • MDL: MFCD23379654
    • Inchi: 1S/C9H10F3NO.ClH/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12;/h2-6H,13H2,1H3;1H
    • InChI Key: CRAQSXJYHZMDFP-UHFFFAOYSA-N
    • SMILES: Cl.FC(OC1C=CC(=CC=1)C(C)N)(F)F

Computed Properties

  • Exact Mass: 241.0481262g/mol
  • Monoisotopic Mass: 241.0481262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: NA
  • Flash Point: 212.9±28.7 °C

1-4-(trifluoromethoxy)phenylethan-1-amine hydrochloride Security Information

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